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Compound of Interest

Compound Name: Angelic Acid Methyl Ester

Cat. No.: B153205

An In-depth Technical Guide to the Physical Constants and Data of Angelic Acid Methyl Ester

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical entities is paramount. This document provides a
comprehensive overview of the physical constants, spectroscopic data, and relevant
experimental protocols for Angelic Acid Methyl Ester (also known as methyl angelate).

Chemical Identity and Structure

Angelic acid methyl ester is the methyl ester of angelic acid, the cis isomer of 2-methyl-2-
butenoic acid. Its structure is characterized by a carbon-carbon double bond, with the methyl
and methoxycarbonyl groups on the same side of the double bond.

IUPAC Name: methyl (2Z)-2-methylbut-2-enoate

o Synonyms: Angelic Acid Methyl Ester, (2)-2-Methyl-2-butenoic Acid Methyl Ester, 2-
Methylisocrotonic Acid Methyl Ester, Methyl (Z)-2-Methyl-2-butenoate, Methyl 2-
Methylisocrotonate[1]

e CAS Number: 5953-76-4[1][2][3][4][5]
e Molecular Formula: CeH1002[1][2][3][4][5]

e Molecular Weight: 114.14 g/mol [1][2][3][4][5]
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Physical and Chemical Properties

The physical properties of Angelic Acid Methyl Ester are summarized in the table below. This

data is critical for its handling, storage, and application in experimental settings.

Property

Value

Reference(s)

Appearance

Colorless to light yellow, clear

liquid

[1](61[7]

Physical State

Liquid (at 20 °C)

[11(21[7]

Boiling Point

130 °C (at 760 mmHgQ)

[LIE6]I7108][]

Specific Gravity

0.95 (at 20/20 °C)

[11(2]6]1[7]

Refractive Index

1.43 - 1.434 (at 20 °C)

[1](216]

Flash Point 35°C [11[7118]
Soluble in methanol and other
alcohols.[1][6][7][8][9

Solubility . (11610710810 ]“

Estimated water solubility of
3813 mg/L at 25 °C.[8]
Purity Typically >95.0% (by GC) [1][7]

Storage Conditions

Refrigerated (0-10°C).[1][6][7]
[9] Heat sensitive.[1][2][7]

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and purity assessment of

Angelic Acid Methyl Ester.
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Spectroscopic Method Key Observations Reference(s)

The proton NMR spectrum is
1H NMR used to confirm the molecular [1][10]

structure.

The infrared spectrum confirms
the presence of functional
groups. A strong absorption
peak around 1730 cm~tis

IR Spectroscopy o
indicative of the ester carbonyl
group, while peaks near 1180
and 950 cm~1 further support

the ester functionality.[10][11]

Gas chromatography-mass
spectrometry (GC-MS) data is

Mass Spectrometry available for the compound,
confirming its molecular
weight.[3]

Experimental Protocols

The synthesis and purification of Angelic Acid Methyl Ester, as well as its use in the synthesis
of other angelates, involve specific laboratory procedures.

Synthesis and Purification via Fractional Distillation

A common method to obtain pure Angelic Acid involves the separation of its methyl ester from
the more stable tiglic acid isomer.[12]

« Esterification: A mixture of angelic acid and tiglic acid is reacted with methanol in the
presence of an acid catalyst, such as sulfuric acid, to convert the acids to their
corresponding methyl esters.

o Fractional Distillation: The resulting mixture of methyl angelate and methyl tiglate is
separated using a fractional distillation apparatus. This process is conducted under reduced
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pressure to lower the boiling points and prevent the heat-induced isomerization of the less
stable methyl angelate to methyl tiglate.[12]

o Collection: The fraction that distills at the boiling point corresponding to methyl angelate
(adjusted for the reduced pressure) is collected.

» Hydrolysis (Optional): If pure angelic acid is the desired product, the collected methyl
angelate is then hydrolyzed using a mild base (e.g., sodium hydroxide solution), followed by
acidification to yield angelic acid.[12]

Synthesis of Novel Angelate Esters via
Transesterification

Methyl angelate can serve as a starting material for the synthesis of other angelate esters.[10]
[13]

e Reaction Setup: Methyl angelate is combined with a desired alcohol (e.g., amyl alcohol, 3-
methyl-2-butenyl alcohol) in a solvent such as toluene. An ester exchange catalyst, for
instance, dioctyltin laurate, is added to the mixture.[10][13]

o Reaction Conditions: The mixture is heated under reflux. To drive the equilibrium towards the
product, the methanol generated during the reaction is continuously removed. This can be
achieved by using a Soxhlet extractor containing a drying agent like molecular sieves.[10]
[13]

 Purification: After the reaction is complete, the resulting product mixture is subjected to
distillation, often under reduced pressure, to isolate the desired novel angelate ester.[10][13]

Visualized Experimental Workflow

The following diagram illustrates the workflow for the purification of angelic acid, which involves
the key intermediate, Angelic Acid Methyl Ester.
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Workflow for Angelic Acid Purification via Methyl Ester Intermediate
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Caption: Workflow for the purification of Angelic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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